Cas no 6314-22-3 (Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate)

Ethyl 5-acetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate is a pyrrole derivative with notable applications in organic synthesis and pharmaceutical research. Its structure features acetyl and ester functional groups, making it a versatile intermediate for constructing heterocyclic compounds. The compound exhibits stability under standard conditions and is soluble in common organic solvents, facilitating its use in diverse reactions. Its well-defined molecular framework allows for precise modifications, enabling the development of targeted bioactive molecules. Researchers value this compound for its reliability in producing pyrrole-based scaffolds, which are integral to medicinal chemistry and material science. Proper handling and storage are recommended to maintain its integrity for experimental use.
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate structure
6314-22-3 structure
Product Name:Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate
CAS No:6314-22-3
MF:C11H15NO3
MW:209.241703271866
MDL:MFCD00227068
CID:505544
PubChem ID:22769
Update Time:2025-11-02

Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylicacid, 5-acetyl-2,4-dimethyl-, ethyl ester
    • 5-ACETYL-2,4-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID ETHYL ESTER
    • Ethyl 5-acetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate
    • 2,4-Dimethyl-5-acetyl-pyrrol-carbonsaeure-(3)-ethylester
    • 3,5-Dimethyl-2-acetyl-4-ethoxycarbonyl-pyrrol
    • 5-Acetyl-2,4-dimethyl-pyrrol-3-carbonsaeure-aethylester
    • 5-Acetyl-2,4-dimethyl-pyrrole-3-carboxylic acid ethyl ester
    • PYRROLE-3-CARBOXYLIC ACID,5-ACETYL-2,4-DIMETHYL-,ETHYL ESTER
    • 5-acetyl-2,4-dimethyl-pyrrole-3-carboxylicaciethylester
    • NSC 63924
    • MLS000111867
    • NSC-40232
    • CS-0207389
    • PYRROLE-3-CARBOXYLIC ACID, 5-ACETYL-2,4-DIMETHYL-, ETHYL ESTER
    • SMR000107786
    • 1H-Pyrrole-3-carboxylic acid, 5-acetyl-2,4-dimethyl-, ethyl ester
    • AKOS000266571
    • NSC63924
    • Z56862733
    • CHEMBL1496423
    • G29267
    • DTXSID00212484
    • NCIOpen2_002704
    • AB04987
    • 4-22-00-03003 (Beilstein Handbook Reference)
    • SCHEMBL5203823
    • HMS2401G21
    • EN300-04338
    • STK502095
    • BRN 0160846
    • ALBB-006667
    • NSC40232
    • SR-01000389009-1
    • MFCD00227068
    • NSC-63924
    • SR-01000389009
    • 6314-22-3
    • LS-02367
    • NSC 40232
    • ZCNAULQFSXEJTD-UHFFFAOYSA-N
    • Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate
    • MDL: MFCD00227068
    • Inchi: 1S/C11H15NO3/c1-5-15-11(14)9-6(2)10(8(4)13)12-7(9)3/h12H,5H2,1-4H3
    • InChI Key: ZCNAULQFSXEJTD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)NC(C(C)=O)=C1C)=O

Computed Properties

  • Exact Mass: 209.10500
  • Monoisotopic Mass: 209.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.2A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.123
  • Boiling Point: 379.6°C at 760 mmHg
  • Flash Point: 183.4°C
  • Refractive Index: 1.521
  • PSA: 59.16000
  • LogP: 2.01080
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate Security Information

Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate Production Method

Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:6314-22-3)Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate
Order Number:A868233
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:10
Price ($):225.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:6314-22-3)Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate
A868233
Purity:99%
Quantity:5g
Price ($):225.0
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